2-Morpholin-4-ylphenyl trifluoromethanesulfonate

• Molecular Formula: C11H12F3NO4S
• Molecular Weight: 311.28 g/mol
• IUPAC Name: (2-morpholin-4-ylphenyl) trifluoromethanesulfonate
• InChI: InChI=1S/C11H12F3NO4S/c12-11(13,14)20(16,17)19-10-4-2-1-3-9(10)15-5-7-18-8-6-15/h1-4H,5-8H2
• InChI Key: WQPLCWXXJWECGD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=CC=C2OS(=O)(=O)C(F)(F)F

Description

2-Morpholin-4-ylphenyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C11H12F3NO4S and its molecular weight is 311.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

2.78 ml (16.4 mmol) of trifluoromethanesulphonic anhydride are slowly added dropwise to a solution, cooled to −10° C., of 2 g (10.9 mmol) of 2-(4-morpholinyl)-phenol and 4.57 ml (32.8 mmol) of triethylamine in 15 ml of dichloromethane. The mixture is stirred at −10° C. for 30 min and then at 0° C. for 30 min. It is washed successively with 10% strength sodium bicarbonate solution, water and saturated sodium chloride solution, dried over sodium sulphate and concentrated in vacuo, and the residue is dried under high vacuum. 3.48 g (87.6% of theory) of the title compound are obtained.